Cas no 25889-38-7 (4-Chloro-2-nitrobenzotrifluoride)

• Product Name: 4-Chloro-2-nitrobenzotrifluoride
• CAS No: 25889-38-7
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD00047693
• CID: 282498
• PubChem ID: 117653
• Update Time: 2025-05-24

4-Chloro-2-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-2-nitro-1-(trifluoromethyl)-
• 4-Chloro-2-nitrobenzotrifluoride
• 5-chloro-2-trifluoromethylnitrobenzene
• AC1L3LB5
• AC1Q4JI0
• AR-1G1581
• CTK4F6671
• EINECS 247-315-1
• SureCN2653845
• FT-0681874
• NS00049035
• 5-Chloro-2-(trifluoromethyl)nitrobenzene
• SCHEMBL2653845
• MFCD00047693
• AKOS005258078
• EN300-204566
• CS-0157101
• 4-Chloro-2-nitro-1-trifluoromethyl-benzene
• 4-Chloro-2-nitro-1-(trifluoromethyl)benzene
• DTXSID40180537
• 25889-38-7
• AS-36828
• BBL101916
• SY198342
• STL555713
• DTXCID80103028

• MDL： MFCD00047693
• Inchi： 1S/C7H3ClF3NO2/c8-4-1-2-5(7(9,10)11)6(3-4)12(13)14/h1-3H
• InChI Key： DDNRGAUZMIFKQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.98049
• Monoisotopic Mass: 224.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.537
• Boiling Point: 235°Cat760mmHg
• Flash Point: 95.9°C
• Refractive Index: 1.493
• PSA: 43.14

4-Chloro-2-nitrobenzotrifluoride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Chloro-2-nitrobenzotrifluoride

Professional Introduction to 4-Chloro-2-nitrobenzotrifluoride (CAS No. 25889-38-7)

4-Chloro-2-nitrobenzotrifluoride, with the chemical formula C₆H₂ClF₃NO₂, is a significant compound in the field of organic synthesis and pharmaceutical development. This review provides an in-depth exploration of its chemical properties, synthetic pathways, and its emerging applications, particularly in medicinal chemistry and agrochemical research.

The compound belongs to the class of nitroaromatics and trifluoromethylated derivatives, which are widely recognized for their diverse biological activities. The presence of both chloro and nitro substituents on the benzene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Specifically, the 4-chloro and 2-nitro functional groups contribute to its unique electronic properties, which are exploited in various chemical transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. 4-Chloro-2-nitrobenzotrifluoride has emerged as a key precursor in the synthesis of biologically active scaffolds. Its trifluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a popular choice for medicinal chemists seeking to develop next-generation pharmaceuticals.

The synthesis of 4-chloro-2-nitrobenzotrifluoride typically involves multi-step reactions starting from commercially available aromatic precursors. One common approach involves the nitration of chlorobenzene followed by trifluoromethylation. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have further refined the production process, enabling higher yields and purities.

Recent studies have highlighted the compound's utility in the development of novel antiviral and anticancer agents. The nitro group in 4-chloro-2-nitrobenzotrifluoride can be reduced to an amine, which can then be further functionalized to produce bioactive molecules. For instance, researchers have successfully incorporated this scaffold into kinase inhibitors, which are crucial for treating various cancers. The trifluoromethyl group also plays a critical role in modulating pharmacokinetic properties, ensuring improved drug efficacy.

The agrochemical industry has also benefited from the use of 4-chloro-2-nitrobenzotrifluoride. Its derivatives have shown promising activity against a range of pests and pathogens. The combination of chloro and nitro substituents enhances its bioavailability and target specificity, making it an effective component in crop protection formulations. Furthermore, the trifluoromethyl group contributes to its stability under environmental conditions, ensuring prolonged activity.

In terms of industrial applications, 4-chloro-2-nitrobenzotrifluoride serves as a versatile building block for more complex organic molecules. Its reactivity allows for further modifications through various chemical reactions, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions. These transformations enable the synthesis of a wide array of compounds with tailored properties for different industrial uses.

The safety profile of 4-chloro-2-nitrobenzotrifluoride is another critical aspect that merits discussion. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

The future prospects for 4-chloro-2-nitrobenzotrifluoride are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced biological activities. Additionally, green chemistry principles are being integrated into its synthesis to reduce environmental impact and improve sustainability.

In conclusion, 4-Chloro-2-nitrobenzotrifluoride (CAS No. 25889-38-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in modern chemistry.